Isopropyl 5-{[(4-ethoxyphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate

• Molecular Formula: C25H25NO6S
• Molecular Weight: 467.5 g/mol
• IUPAC Name: propan-2-yl 5-[(4-ethoxyphenyl)sulfonylamino]-2-methylbenzo[g][1]benzofuran-3-carboxylate
• InChI: InChI=1S/C25H25NO6S/c1-5-30-17-10-12-18(13-11-17)33(28,29)26-22-14-21-23(25(27)31-15(2)3)16(4)32-24(21)20-9-7-6-8-19(20)22/h6-15,26H,5H2,1-4H3
• InChI Key: QLNDMHHWQWGNAI-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(C4=CC=CC=C42)OC(=C3C(=O)OC(C)C)C

Description

Isopropyl 5-{[(4-ethoxyphenyl)sulfonyl]amino}-2-methylnaphtho[1,2-b]furan-3-carboxylate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as IMNF and belongs to the class of naphthofuran derivatives. The unique chemical structure of IMNF has led to its investigation as a potential therapeutic agent in various fields of research.

Mechanism of Action

The mechanism of action of IMNF is not fully understood, but it is believed to act by inhibiting specific enzymes and pathways involved in various disease processes. It has been shown to have anti-inflammatory and anti-cancer properties, and it may also have neuroprotective effects.
Biochemical and Physiological Effects:
IMNF has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of specific enzymes involved in inflammation, which may make it a potential therapeutic agent for inflammatory diseases. It has also been shown to have anti-cancer properties, and it may have neuroprotective effects.

Advantages and Limitations for Lab Experiments

IMNF has several advantages for use in lab experiments. It has a unique chemical structure that makes it a promising candidate for investigation in various fields of research. It has been shown to have significant biological activity, and it may have potential therapeutic applications. However, there are also limitations to its use in lab experiments. The synthesis of IMNF is a complex process that requires specialized equipment and expertise. Additionally, the cost of synthesizing IMNF may be prohibitive for some research groups.

Future Directions

There are several future directions for research on IMNF. One area of focus is the investigation of its potential therapeutic applications in various disease processes. It may also be useful to investigate the mechanism of action of IMNF in more detail to better understand its biological activity. Additionally, further studies may be needed to optimize the synthesis of IMNF and to develop more cost-effective methods of production.

Synthesis Methods

The synthesis of IMNF is a complex process that involves multiple steps. The starting material for the synthesis is 5-amino-2-methyl-1-naphthol, which is then subjected to a series of reactions to produce the final product. The process involves the use of various reagents and solvents, and the reaction conditions must be carefully controlled to achieve high yields and purity.

Scientific Research Applications

IMNF has been extensively studied for its potential applications in scientific research. It has been investigated as a potential therapeutic agent in the fields of cancer research, neurodegenerative diseases, and inflammation. The unique chemical structure of IMNF has been shown to have significant biological activity, making it a promising candidate for further investigation.